1-(5-(3-Methyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-yl)-1H-imidazole-4-carboxylicacid

• Molecular Formula: C11H8N6O3
• Molecular Weight: 272.22 g/mol
• IUPAC Name: 1-[5-(3-methyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-yl]imidazole-4-carboxylic acid
• InChI: InChI=1S/C11H8N6O3/c1-6-15-10(20-16-6)7-2-12-4-13-9(7)17-3-8(11(18)19)14-5-17/h2-5H,1H3,(H,18,19)
• InChI Key: XXMCTFUYTDDSQK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)C2=CN=CN=C2N3C=C(N=C3)C(=O)O

Description

1-(5-(3-Methyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-yl)-1H-imidazole-4-carboxylic acid is a heterocyclic compound featuring a pyrimidine core linked to an imidazole-carboxylic acid moiety via a 3-methyl-1,2,4-oxadiazole group. This structural architecture confers unique electronic and steric properties, making it a candidate for pharmaceutical and agrochemical applications. The oxadiazole ring enhances metabolic stability and hydrogen-bonding capacity, while the pyrimidine and imidazole groups offer opportunities for π-π stacking and interactions with biological targets .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(5-(3-Methyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-yl)-1H-imidazole-4-carboxylicacid typically involves multi-step organic reactions. The process may start with the preparation of the oxadiazole ring, followed by the formation of the pyrimidine ring, and finally the imidazole ring. Each step requires specific reagents and conditions, such as:

Oxadiazole Formation: This can be achieved through the cyclization of appropriate nitrile oxides with hydrazines.

Pyrimidine Synthesis: This often involves the condensation of β-dicarbonyl compounds with amidines.

Imidazole Ring Construction: This can be synthesized via the Debus-Radziszewski imidazole synthesis, which involves the reaction of glyoxal, ammonia, and an aldehyde.

Industrial Production Methods

Industrial production of such compounds may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening of reaction conditions, and the use of catalysts to improve yield and efficiency.

Chemical Reactions Analysis

Types of Reactions

1-(5-(3-Methyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-yl)-1H-imidazole-4-carboxylicacid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction can be achieved using reagents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Halogenation using N-bromosuccinimide (NBS) or nitration using nitric acid and sulfuric acid.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may yield alcohols or amines.

Scientific Research Applications

Medicinal Chemistry

The compound has been investigated for its potential therapeutic applications, particularly in the fields of antimicrobial , antiviral , and anticancer research.

Antimicrobial Activity

Research indicates that derivatives of imidazole and oxadiazole structures exhibit significant antibacterial properties. The compound's structure allows it to interact with bacterial enzymes and disrupt vital cellular processes. Studies have shown that compounds with similar structures can effectively inhibit the growth of various pathogenic bacteria, including Staphylococcus aureus and Escherichia coli .

Case Study:
A study synthesized several oxadiazole derivatives and evaluated their antibacterial activity using agar diffusion methods. The results demonstrated that certain derivatives exhibited zones of inhibition comparable to standard antibiotics, indicating promising potential for further development as antimicrobial agents .

Antiviral and Anticancer Properties

The imidazole moiety is known for its broad range of biological activities. Compounds containing imidazole rings have been explored for their ability to inhibit viral replication and cancer cell proliferation. Preliminary studies suggest that 1-(5-(3-Methyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-yl)-1H-imidazole-4-carboxylic acid may interact with specific viral enzymes or cancer cell receptors, leading to reduced viral load or inhibited tumor growth .

Materials Science

In addition to its biological applications, this compound is being explored in materials science for its potential use in organic semiconductors and light-emitting diodes (LEDs). The unique electronic properties of the heterocyclic structure make it suitable for incorporation into electronic devices.

Organic Semiconductor Applications

Research has indicated that compounds with oxadiazole and imidazole functionalities can serve as effective electron transport materials in organic light-emitting diodes (OLEDs). Their ability to facilitate charge transport while maintaining stability under operational conditions is crucial for the development of efficient OLED technologies .

Biological Studies

The compound has been utilized as a probe in biochemical assays to study enzyme interactions and cellular pathways. Its ability to selectively bind to certain proteins makes it a valuable tool for investigating complex biological processes.

Mechanism of Action

The mechanism of action of 1-(5-(3-Methyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-yl)-1H-imidazole-4-carboxylicacid involves its interaction with specific molecular targets. These may include enzymes, receptors, or nucleic acids. The compound may exert its effects through:

Inhibition of Enzymes: Binding to the active site of enzymes and inhibiting their activity.

Receptor Modulation: Interacting with cell surface or intracellular receptors to modulate signaling pathways.

DNA Intercalation: Inserting itself between DNA base pairs, affecting replication and transcription.

Comparison with Similar Compounds

Structural and Physicochemical Comparison

Substituent Variations on the Oxadiazole Ring

The 3-methyl group on the oxadiazole ring is a critical modulator of physicochemical properties. Analogous compounds with ethyl, propyl, or isopropyl substituents exhibit distinct trends in molecular weight, solubility, and lipophilicity:

Compound Name	Molecular Formula	Molecular Weight	Substituent (Oxadiazole)	Key Properties/Applications	References
1-(5-(3-Methyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-yl)-1H-imidazole-4-carboxylic acid	C₁₂H₁₀N₆O₃	298.25	Methyl	High polarity, potential enzyme inhibition
1-(4-(3-Ethyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl)-1H-imidazole-4-carboxylic acid	C₁₃H₁₁N₅O₃	285.26	Ethyl	Increased lipophilicity (logP ~1.8)
1-[3-(3-Propyl-1,2,4-oxadiazol-5-yl)-2-pyridinyl]-1H-imidazole-4-carboxylic acid	C₁₄H₁₃N₅O₃	299.29	Propyl	Enhanced metabolic stability
4-(3-Methyl-1,2,4-oxadiazol-5-yl)benzoic acid	C₁₀H₈N₂O₃	204.18	Methyl (benzoic acid core)	High melting point (267–269°C)

Key Observations :

• The benzoic acid analog () demonstrates higher thermal stability due to its planar aromatic core .

Core Heterocyclic Variations

Replacement of the pyrimidine or imidazole ring alters electronic properties and bioactivity:

• Pyridine vs. Pyrimidine : The pyrimidine core in the target compound provides two nitrogen atoms for hydrogen bonding, compared to one in pyridine-based analogs (e.g., ). This enhances interactions with enzymes or receptors .
• Imidazole vs. Pyrazole : In , substitution of imidazole with pyrazole reduces basicity (pKa ~2.5 vs. ~6.8 for imidazole), affecting solubility and ionization under physiological conditions .